Cas no 2680870-48-6 (1-Acetyl-4-benzylpiperidine-4-carboxylic acid)
1-Acetyl-4-benzylpiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2680870-48-6
- 1-acetyl-4-benzylpiperidine-4-carboxylic acid
- SCHEMBL2700969
- EN300-28281036
- 1-Acetyl-4-benzylpiperidine-4-carboxylic acid
-
- Inchi: 1S/C15H19NO3/c1-12(17)16-9-7-15(8-10-16,14(18)19)11-13-5-3-2-4-6-13/h2-6H,7-11H2,1H3,(H,18,19)
- InChI Key: VABAQHCJINCSQJ-UHFFFAOYSA-N
- SMILES: OC(C1(CC2C=CC=CC=2)CCN(C(C)=O)CC1)=O
Computed Properties
- Exact Mass: 261.13649347g/mol
- Monoisotopic Mass: 261.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 57.6Ų
1-Acetyl-4-benzylpiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28281036-0.05g |
1-acetyl-4-benzylpiperidine-4-carboxylic acid |
2680870-48-6 | 95.0% | 0.05g |
$660.0 | 2025-03-19 | |
| Enamine | EN300-28281036-0.1g |
1-acetyl-4-benzylpiperidine-4-carboxylic acid |
2680870-48-6 | 95.0% | 0.1g |
$691.0 | 2025-03-19 | |
| Enamine | EN300-28281036-0.25g |
1-acetyl-4-benzylpiperidine-4-carboxylic acid |
2680870-48-6 | 95.0% | 0.25g |
$723.0 | 2025-03-19 | |
| Enamine | EN300-28281036-0.5g |
1-acetyl-4-benzylpiperidine-4-carboxylic acid |
2680870-48-6 | 95.0% | 0.5g |
$754.0 | 2025-03-19 | |
| Enamine | EN300-28281036-1.0g |
1-acetyl-4-benzylpiperidine-4-carboxylic acid |
2680870-48-6 | 95.0% | 1.0g |
$785.0 | 2025-03-19 | |
| Enamine | EN300-28281036-2.5g |
1-acetyl-4-benzylpiperidine-4-carboxylic acid |
2680870-48-6 | 95.0% | 2.5g |
$1539.0 | 2025-03-19 | |
| Enamine | EN300-28281036-5.0g |
1-acetyl-4-benzylpiperidine-4-carboxylic acid |
2680870-48-6 | 95.0% | 5.0g |
$2277.0 | 2025-03-19 | |
| Enamine | EN300-28281036-10.0g |
1-acetyl-4-benzylpiperidine-4-carboxylic acid |
2680870-48-6 | 95.0% | 10.0g |
$3376.0 | 2025-03-19 | |
| Enamine | EN300-28281036-1g |
1-acetyl-4-benzylpiperidine-4-carboxylic acid |
2680870-48-6 | 1g |
$785.0 | 2023-09-09 | ||
| Enamine | EN300-28281036-5g |
1-acetyl-4-benzylpiperidine-4-carboxylic acid |
2680870-48-6 | 5g |
$2277.0 | 2023-09-09 |
1-Acetyl-4-benzylpiperidine-4-carboxylic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 1-Acetyl-4-benzylpiperidine-4-carboxylic acid
Recent Advances in the Study of 1-Acetyl-4-benzylpiperidine-4-carboxylic acid (CAS: 2680870-48-6)
1-Acetyl-4-benzylpiperidine-4-carboxylic acid (CAS: 2680870-48-6) is a piperidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.
Recent studies have focused on the synthesis and optimization of 1-Acetyl-4-benzylpiperidine-4-carboxylic acid, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that utilizes catalytic asymmetric hydrogenation to achieve high enantioselectivity. This method not only enhances the efficiency of the synthesis but also provides a scalable approach for industrial production. The researchers reported a yield of 85% and an enantiomeric excess (ee) of 98%, marking a significant advancement over previous methods.
In addition to synthetic improvements, the pharmacological profile of 1-Acetyl-4-benzylpiperidine-4-carboxylic acid has been extensively investigated. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters (2024) explored its potential as a modulator of the GABAA receptor. The results indicated that the compound exhibits moderate affinity for the receptor, with an IC50 value of 12.3 µM. These findings suggest its possible application in the treatment of neurological disorders such as anxiety and epilepsy, although further in vivo studies are required to validate these effects.
Another area of interest is the compound's role as a building block in the development of more complex pharmaceutical agents. A 2023 study in ACS Medicinal Chemistry Letters highlighted its utility in the synthesis of novel piperidine-based inhibitors targeting the SARS-CoV-2 main protease. The researchers incorporated 1-Acetyl-4-benzylpiperidine-4-carboxylic acid into a series of derivatives, one of which demonstrated promising inhibitory activity with a Ki value of 0.45 µM. This study underscores the versatility of the compound in drug discovery and its potential contribution to antiviral therapies.
Despite these advancements, challenges remain in the clinical translation of 1-Acetyl-4-benzylpiperidine-4-carboxylic acid. A review article in Current Topics in Medicinal Chemistry (2024) discussed the need for more comprehensive pharmacokinetic and toxicological studies to assess its safety and efficacy. The authors emphasized the importance of addressing potential off-target effects and optimizing the compound's bioavailability to ensure its suitability for therapeutic use.
In conclusion, 1-Acetyl-4-benzylpiperidine-4-carboxylic acid (CAS: 2680870-48-6) represents a promising candidate in the field of medicinal chemistry, with diverse applications ranging from neurological disorders to antiviral therapies. Continued research efforts are essential to fully elucidate its pharmacological potential and overcome existing challenges. The latest studies provide a solid foundation for future investigations, paving the way for the development of innovative therapeutic agents based on this compound.
2680870-48-6 (1-Acetyl-4-benzylpiperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)